Cas no 35727-83-4 (2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile)
35727-83-4 structure
Product Name:2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
CAS No:35727-83-4
MF:C17H10Cl2N4
MW:341.194100856781
CID:1472167
PubChem ID:215465
Update Time:2025-04-20
2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
- 2,4-dichloro-6-(2,4-dimethylanilino)benzene-1,3,5-tricarbonitrile
- 35727-83-4
- DTXSID20189260
- 4,6-Dichloro-2-(2,4-dimethylanilino)-1,3,5-benzenetricarbonitrile
- 1,3,5-Benzenetricarbonitrile, 4,6-dichloro-2-(2,4-dimethylanilino)-
- 4,6-Dichloro-2-(2,4-dimethylanilino)trimesonitrile
- CHEMBL3248180
- BRN 2782024
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- Inchi: 1S/C17H10Cl2N4/c1-9-3-4-14(10(2)5-9)23-17-12(7-21)15(18)11(6-20)16(19)13(17)8-22/h3-5,23H,1-2H3
- InChI Key: FGTGXIRVSXMELR-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(C(C#N)=C(C=1C#N)NC1C=CC(C)=CC=1C)Cl
Computed Properties
- Exact Mass: 340.0285
- Monoisotopic Mass: 340.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 83.4
2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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